Cas no 156498-60-1 (Ethyl 2-methoxy-4-methylthiazole-5-carboxylate)

• Product Name: Ethyl 2-methoxy-4-methylthiazole-5-carboxylate
• CAS No: 156498-60-1
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 2779593
• PubChem ID: 72212559
• Update Time: 2025-05-28

Ethyl 2-methoxy-4-methylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-METHOXY-4-METHYLTHIAZOLE-5-CARBOXYLATE
• 2-methoxy-4-methyl-5-thiazolecarboxylic acid ethyl ester
• AB69532
• Ethyl2-methoxy-4-methylthiazole-5-carboxylate
• F13447
• Ethyl 2-methoxy-4-methylthiazole-5-carboxylate

• Inchi： 1S/C8H11NO3S/c1-4-12-7(10)6-5(2)9-8(11-3)13-6/h4H2,1-3H3
• InChI Key： IQIVPHXCGDDSIM-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(=O)OCC)OC

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-methoxy-4-methylthiazole-5-carboxylate

Recent Advances in the Application of Ethyl 2-methoxy-4-methylthiazole-5-carboxylate (CAS: 156498-60-1) in Chemical Biology and Pharmaceutical Research

Ethyl 2-methoxy-4-methylthiazole-5-carboxylate (CAS: 156498-60-1) is a thiazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting infectious diseases, cancer, and metabolic disorders. The unique structural features of this compound, such as the methoxy and methylthiazole moieties, contribute to its reactivity and biological activity, making it a valuable scaffold for drug discovery.

One of the most notable advancements in the application of Ethyl 2-methoxy-4-methylthiazole-5-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have successfully utilized this compound to develop selective kinase inhibitors with improved pharmacokinetic properties. For instance, a recent study demonstrated the incorporation of Ethyl 2-methoxy-4-methylthiazole-5-carboxylate into a series of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently aberrant in cancer. The resulting compounds exhibited potent inhibitory activity and favorable selectivity profiles, highlighting the potential of this scaffold in oncology drug development.

In addition to its applications in cancer research, Ethyl 2-methoxy-4-methylthiazole-5-carboxylate has been investigated for its antimicrobial properties. Thiazole derivatives are known for their broad-spectrum antimicrobial activity, and recent studies have explored the potential of this compound in combating drug-resistant bacterial strains. A 2023 study reported the synthesis of novel thiazole-based antibiotics incorporating Ethyl 2-methoxy-4-methylthiazole-5-carboxylate, which demonstrated significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. These findings underscore the compound's potential as a starting point for the development of new antimicrobial agents.

Another area of interest is the use of Ethyl 2-methoxy-4-methylthiazole-5-carboxylate in the design of fluorescent probes for biological imaging. Thiazole derivatives are known for their photophysical properties, and researchers have leveraged this characteristic to develop probes for detecting reactive oxygen species (ROS) in cellular environments. A recent publication described the synthesis of a thiazole-based fluorescent probe derived from Ethyl 2-methoxy-4-methylthiazole-5-carboxylate, which exhibited high sensitivity and selectivity for ROS detection. This innovation has significant implications for studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

Despite these promising developments, challenges remain in the optimization of Ethyl 2-methoxy-4-methylthiazole-5-carboxylate-based compounds for clinical use. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the growing body of research on this compound underscores its potential as a versatile building block in drug discovery and chemical biology. Future studies are expected to explore its applications in other therapeutic areas, such as immunomodulation and metabolic disease, further expanding its utility in pharmaceutical research.

In conclusion, Ethyl 2-methoxy-4-methylthiazole-5-carboxylate (CAS: 156498-60-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, antimicrobial agents, and fluorescent probes highlight its versatility and potential for addressing unmet medical needs. Continued research and optimization of this compound are likely to yield novel therapeutic candidates with significant clinical impact.